Cas no 136-80-1 (Ethanol, 2-[(2-methylphenyl)amino]-)

• Product Name: Ethanol, 2-[(2-methylphenyl)amino]-
• CAS No: 136-80-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00083105
• CID: 140512
• PubChem ID: 8703
• Update Time: 2025-05-30

Ethanol, 2-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolylamino)ethanol
• 2-(2-methylanilino)ethanol
• 2-[(2-methylphenyl)amino]Ethanol
• 2-o-Tolylamino-ethanol
• Ethanol,2-[(2-methylphenyl)amino]-
• N-(2-Hydroxyethyl)-2-methylaniline
• 2-o-Toluidino-aethanol
• Emery 5711
• ETHANOL,2-TOLUIDINO
• o-Toluidino ethanol
• o-Tolyl ethanolamine
• NSC 2152
• 2-toluidino-ethano
• TIMTEC-BB SBB007819
• 2-o-toluidinoethanol
• Ethanol, 2-toluidino-
• emery5711
• o-tolylethanolamine
• 2-o-Tolylaminoethanol
• 2-(o-Toluidino)ethanol
• N-(2-Hydroxyethyl)-o-toluidine
• Ethanol, 2-[(2-methylphenyl)amino]-
• Ethanol, 2-o-toluidino-
• N-beta-Hydroxyethyl-o-toluidine
• N-beta-Hydroxyethyl-o-toluidino-
• N-(o-Tolyl)ethanolamine
• Ethanol, 2-((2-methylphenyl)amino)-
• 3,5-Dinitro-4-phenoxybenzoicacid
• AMY20579
• N-.beta.-Hydroxyethyl-o-toluidine
• DTXSID5059664
• 2-((2-METHYLPHENYL)AMINO)ETHANOL
• A886634
• 2-(2-Toluidino)ethanol #
• 136-80-1
• 2-[(2-methylphenyl)amino]ethan-1-ol
• MFCD00083105
• DHZZPKMVVSTYLF-UHFFFAOYSA-N
• NS00021629
• 4-12-00-01750 (Beilstein Handbook Reference)
• SY012279
• AKOS000258864
• NSC-2152
• EINECS 205-260-0
• NSC2152
• SCHEMBL56497
• CS-0152948
• FT-0629145
• WLN: Q2MR B1
• UNII-5ZU21R1XXN
• 5ZU21R1XXN
• BRN 1210606
• AS-31207
• aniline, N-(2-hydroxyethyl)-o-methyl-
• aniline, N-(2-hydroxy)ethyl-2-methyl-

• MDL： MFCD00083105
• Inchi： 1S/C9H13NO/c1-8-4-2-3-5-9(8)10-6-7-11/h2-5,10-11H,6-7H2,1H3
• InChI Key： DHZZPKMVVSTYLF-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC=CC=1C
• BRN： 1210606

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.0962 g/cm3 (20 ºC)
• Boiling Point: 273.23°C (rough estimate)
• Refractive Index: 1.5707 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (9.5 g/l) (25 º C),
• PSA: 32.26000
• LogP: 1.47220

Ethanol, 2-[(2-methylphenyl)amino]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on Ethanol, 2-[(2-methylphenyl)amino]-

Ethanol, 2-[(2-methylphenyl)amino]- and CAS No. 136-80-1: A Comprehensive Overview

Ethanol, 2-[(2-methylphenyl)amino]-, is a significant compound in the realm of chemical and pharmaceutical research, with the CAS number 136-80-1 serving as its unique identifier. This compound, featuring a benzylic amine moiety and an ethyl group, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses. The structural uniqueness of this molecule makes it a subject of interest for researchers exploring novel pharmacophores and intermediates.

The CAS number 136-80-1 is a critical reference for chemists and pharmacologists, ensuring precise identification and differentiation from other chemical entities. This numbering system, maintained by the Chemical Abstracts Service, provides a standardized way to categorize and communicate chemical substances. Ethanol, 2-[(2-methylphenyl)amino]-, falls under this classification, highlighting its importance in the chemical database.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs targeting neurological disorders. The amine functional group in Ethanol, 2-[(2-methylphenyl)amino]-, makes it a promising candidate for such applications. Studies have shown that amine-containing compounds can interact with various biological targets, including enzymes and receptors involved in neurotransmission. The presence of a methylphenyl ring further enhances its potential by providing a hydrophobic anchor that can improve binding affinity to biological targets.

One of the most intriguing aspects of Ethanol, 2-[(2-methylphenyl)amino]-, is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the ethyl group can lead to variations in solubility and metabolic stability, which are crucial factors in drug development. The benzylic amine moiety also offers opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of Ethanol, 2-[(2-methylphenyl)amino]-, typically involves multi-step organic reactions that require careful optimization. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to achieve high yields and purity. The process often begins with the preparation of the methylphenylamine precursor, which is then coupled with ethanol derivatives under controlled conditions. Recent advancements in green chemistry have also influenced these synthetic routes, emphasizing sustainability and reducing hazardous byproducts.

From a computational chemistry perspective, Ethanol, 2-[(2-methylphenyl)amino]-, has been extensively studied to understand its molecular interactions. Molecular docking simulations have revealed that this compound can bind effectively to various protein targets, suggesting its potential as a lead compound for drug discovery. The amine group interacts with polar residues in proteins, while the methylphenyl ring provides hydrophobic interactions. These insights have guided medicinal chemists in designing analogs with improved binding affinities and selectivity.

The pharmacological profile of Ethanol, 2-[(2-methylphenyl)amino]-, has been explored in several preclinical studies. Initial findings indicate that it may exhibit properties relevant to central nervous system (CNS) modulation. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological conditions such as depression and anxiety disorders. However, further research is needed to fully elucidate its mechanism of action and potential side effects.

In addition to its pharmaceutical applications, Ethanol, 2-[(2-methylphenyl)amino]- has shown promise in material science. Its unique structural features make it suitable for developing functional materials with specific properties. For example, it can be incorporated into polymers to enhance thermal stability or used as a ligand in catalytic systems. The versatility of this compound underscores its importance beyond traditional drug development.

The regulatory landscape surrounding Ethanol, 2-[(2-methylphenyl)amino]-, is another critical aspect that influences its commercialization. Compliance with international standards ensures safety and efficacy before it can be used in therapeutic products. Regulatory bodies such as the FDA and EMA require rigorous testing to evaluate the compound’s safety profile and therapeutic potential. This stringent oversight ensures that only well-characterized compounds reach the market.

Future research directions for Ethanol, 2-[(2-methylphenyl)amino]- include exploring its role in combination therapies and developing novel delivery systems. Combination therapies involve using multiple drugs together to achieve synergistic effects, which can improve treatment outcomes. Nanotechnology-based delivery systems offer another avenue for enhancing drug efficacy by improving bioavailability and targeting specificity.

In conclusion, Ethanol, 2-[(2-methylphenyl)amino]- (CAS No. 136-80-1), is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable building block for synthesizing complex molecules with therapeutic applications. As research continues to uncover new possibilities for this compound，its importance is likely to grow further，driving innovation across multiple scientific disciplines.